Cas no 51079-10-8 ((1H-Indol-3-yl)-oxo-acetic acid ethyl ester)

• Product Name: (1H-Indol-3-yl)-oxo-acetic acid ethyl ester
• CAS No: 51079-10-8
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• MDL: MFCD00085450
• CID: 385432
• PubChem ID: 101242
• Update Time: 2025-04-19

(1H-Indol-3-yl)-oxo-acetic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(1H-indol-3-yl)-2-oxoacetate
• (1H-Indol-3-yl)-oxo-acetic acid ethyl ester
• 1H-Indole-3-aceticacid, a-oxo-, ethyl ester
• ETHYL 2-(INDOL-3-YL)-2-OXOACETATE
• Ethyl 1H-indol-3-yl(oxo)acetate
• ethyl 2-(3-indolyl)-2-oxoethanoate
• ethyl 3-indolylglyoxylate
• Ethyl indol-3-ylglyoxylate
• ethyl indole-3-glyoxalate
• Ethyl indole-3-glyoxylate
• (1H-INDOL-3-YL)oxoacetic acid ETHYL ESTER
• BCA07910
• Ethyl 2-(3-Indolyl)-2-oxoacetate
• SY058554
• UNII-6U8Q4H6QFU
• DTXSID40199083
• AS-37707
• 51079-10-8
• Ethyl 1H-indol-3-yl(oxo)acetate #
• Ethyl 3-indoleglyoxylate
• ethyl-2-(1H-indol-3-yl)-2-oxoacetate
• AE-641/02311057
• 6U8Q4H6QFU
• NS00032202
• ETHYL .ALPHA.-OXO-1H-INDOLE-3-ACETATE
• 1H-Indole-3-acetic acid, .alpha.-oxo-, ethyl ester
• EINECS 256-954-5
• FT-0651352
• CS-0132620
• ethyl2-(1H-indol-3-yl)-2-oxoacetate
• EN300-1267369
• SCHEMBL368012
• AKOS003629670
• MFCD00085450
• NSC402543
• NSC 402543
• ethyl (1H-indol-3-yl)(oxo)acetate
• NSC-402543
• DB-031948

• MDL： MFCD00085450
• Inchi： 1S/C12H11NO3/c1-2-16-12(15)11(14)9-7-13-10-6-4-3-5-8(9)10/h3-7,13H,2H2,1H3
• InChI Key： WTPMFFQBDYIARF-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C1=CNC2C=CC=CC=21)=O)=O

Computed Properties

• Exact Mass: 217.07400
• Monoisotopic Mass: 217.073893
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 59.2

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 391.7℃ at 760 mmHg
• Flash Point: 190.7±20.4 °C
• Refractive Index: 1.618
• PSA: 59.16000
• LogP: 1.91370
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

(1H-Indol-3-yl)-oxo-acetic acid ethyl ester Security Information

• Signal Word：Warning
• Hazard Statement： H302;H317
• Warning Statement： P280;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives